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Compound of Interest

Compound Name: 5-Chloro-2-fluorobenzyl alcohol

Cat. No.: B067832

An In-Depth Technical Guide to 5-Chloro-2-fluorobenzyl Alcohol

This guide provides essential information on 5-Chloro-2-fluorobenzyl alcohol, a halogenated
organic compound relevant to researchers, scientists, and professionals in drug development
and chemical synthesis.

Core Molecular Data

The fundamental molecular properties of 5-Chloro-2-fluorobenzyl alcohol are summarized

below.
Property Value
Molecular Formula C7HsCIFO[1]
Molecular Weight 160.57 g/mol [1]
CAS Number 188723-58-2[1]
Synonym (5-Chloro-2-fluorophenyl)methanol[1]

Chemical Structure and Properties

5-Chloro-2-fluorobenzyl alcohol is a substituted aromatic alcohol. The presence of both
chlorine and fluorine atoms on the benzene ring, in addition to the hydroxymethyl group, makes
it a useful building block in organic synthesis for introducing these functionalities into more
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complex molecules. The positions of the substituents influence the reactivity of the aromatic
ring and the benzyl alcohol group.

Logical Relationship of Molecular Components

The molecular formula C7HeCIFO represents the elemental composition of 5-Chloro-2-
fluorobenzyl alcohol. The diagram below illustrates the relationship between the constituent
elements and the final compound.
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Caption: Elemental composition of 5-Chloro-2-fluorobenzyl alcohol.

Experimental Protocols
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Detailed experimental protocols for the synthesis or application of 5-Chloro-2-fluorobenzyl
alcohol are specific to the reaction in which it is being used. As a building block, it can be
utilized in a variety of synthetic routes. For instance, the alcohol group can undergo oxidation to
form the corresponding aldehyde or carboxylic acid, or it can be used in etherification and
esterification reactions. The aromatic ring can participate in further substitution reactions,
guided by the directing effects of the existing halogen and hydroxymethyl substituents.

When using this compound in a laboratory setting, it is crucial to consult the specific Material
Safety Data Sheet (MSDS) for detailed handling, storage, and safety information. Standard
laboratory procedures for handling halogenated organic compounds should be followed,
including the use of personal protective equipment (PPE) such as gloves, safety glasses, and a
lab coat, and working in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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